Cas no 2223033-98-3 (2-(iso-Propyl-d7)-imidazole-4-boronic acid pinacol ester)

• Product Name: 2-(iso-Propyl-d7)-imidazole-4-boronic acid pinacol ester
• CAS No: 2223033-98-3
• MF: C₁₂H₂₁BN₂O₂
• MW: 243.161474943161
• CID: 6809980
• PubChem ID: 133555591
• Update Time: 2025-03-04

2-(iso-Propyl-d7)-imidazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• CS-18095
• 2-(iso-Propyl-d7)-imidazole-4-boronic acid pinacol ester
• 2223033-98-3

• Inchi： 1S/C12H21BN2O2/c1-8(2)10-14-7-9(15-10)13-16-11(3,4)12(5,6)17-13/h7-8H,1-6H3,(H,14,15)/i1D3,2D3,8D
• InChI Key： LEVSFWOXKRPLBX-UNAVHCQLSA-N
• SMILES： O1B(C2=CN=C(C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 243.2135453Da
• Monoisotopic Mass: 243.2135453Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų